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Introduction

L-655,240 is a potent and selective antagonist of the thromboxane A2 (TP) receptor.[1][2] It is a
valuable tool for in vitro and in vivo studies investigating the role of the thromboxane pathway
in various physiological and pathological processes, including platelet aggregation, smooth
muscle contraction, and bronchoconstriction.[1][3] This document provides a detailed protocol
for the preparation, storage, and handling of L-655,240 stock solutions using dimethyl sulfoxide
(DMSO) as a solvent.

Quantitative Data Summary

The following tables summarize the key quantitative information for L-655,240.

Table 1: Physicochemical Properties of L-655,240

Property Value Reference
Molecular Weight 373.85 g/mol [2]
Formula C21H21CIFNO:2 [2]
CAS Number 103253-15-2 [2]
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Table 2: Solubility of L-655,240

Solvent Solubility Reference
DMSO 30 mg/mL [3]
Water <2 mg/mL (insoluble) [3]

Table 3: Biological Activity of L-655,240

Assay Activity Reference

Inhibition of human platelet
aggregation (U-44069 ICs0o =7 nM [1][2]

induced)

Antagonism of U-44069
induced contractions in pAz = 8.0 [1]

guinea-pig trachea

Antagonism of U-44069
induced contractions in pAz = 8.4 [1]

guinea-pig pulmonary artery

Antagonism of U-44069
induced contractions in pA2=8.0 [1]

guinea-pig thoracic aorta

Inhibition of
bronchoconstriction in guinea- EDso = 0.09 mg/kg [11[3]
pigs (U-44069 induced, i.v.)

Inhibition of
bronchoconstriction in guinea-

) o o EDso = 0.23 mg/kg [1][3]
pigs (arachidonic acid induced,

V)

Table 4: Recommended Storage Conditions
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Storage ]
Form Duration Reference

Temperature
Solid (Powder) Room Temperature Not specified [2][3]
Solid (Powder) -20°C 3 years [4]
Solid (Powder) 4°C 2 years [4]
Stock Solution in

-20°C 1 month [4]
DMSO
Stock Solution in

-80°C 6 months [4]

DMSO

Experimental Protocol: Preparation of L-655,240
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of L-655,240 in DMSO.
Materials:

e L-655,240 powder

o Dimethyl sulfoxide (DMSO), anhydrous, sterile

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile pipette tips

Procedure:

o Equilibrate Reagents: Allow the L-655,240 powder and anhydrous DMSO to come to room
temperature before opening to prevent condensation.
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» Weighing L-655,240:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of L-655,240 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.74 mg of L-655,240 (Molecular
Weight = 373.85 g/mol ).

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.01 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 373.85 g/mol = 0.0037385 g = 3.74 mg

e Dissolving in DMSO:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
L-655,240 powder. For a 10 mM stock, if you weighed 3.74 mg, add 1 mL of DMSO.

o Cap the tube tightly.

» \ortexing:

o Vortex the solution until the L-655,240 is completely dissolved. Gentle warming in a water
bath (37°C) may be used to aid dissolution if necessary, but avoid excessive heat.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4]
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Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling L-655,240 and DMSO.

¢ Work in a well-ventilated area or a chemical fume hood.

» Refer to the Safety Data Sheet (SDS) for L-655,240 and DMSO for detailed safety
information.
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Caption: Workflow for preparing L-655,240 stock solution.
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Caption: Thromboxane A2 signaling pathway and the inhibitory action of L-655,240.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States
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